Cas no 2060060-15-1 (3-acetyl-1-(3-chlorophenyl)piperidin-2-one)

• Product Name: 3-acetyl-1-(3-chlorophenyl)piperidin-2-one
• CAS No: 2060060-15-1
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD30501349
• CID: 5183526
• PubChem ID: 137703816
• Update Time: 2025-06-22

3-acetyl-1-(3-chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-acetyl-1-(3-chlorophenyl)-
• 3-acetyl-1-(3-chlorophenyl)piperidin-2-one

• MDL： MFCD30501349
• Inchi： 1S/C13H14ClNO2/c1-9(16)12-6-3-7-15(13(12)17)11-5-2-4-10(14)8-11/h2,4-5,8,12H,3,6-7H2,1H3
• InChI Key： OEHVJIAPNMZDCN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)CCCC(C(C)=O)C1=O

Additional information on 3-acetyl-1-(3-chlorophenyl)piperidin-2-one

3-Acetyl-1-(3-chlorophenyl)piperidin-2-one: A Comprehensive Overview

3-Acetyl-1-(3-chlorophenyl)piperidin-2-one (CAS No. 2060060-15-1) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, belonging to the piperidinone family, exhibits a unique combination of functional groups that make it a valuable molecule for both academic research and industrial applications. The piperidinone core, coupled with the acetyl and chlorophenyl substituents, contributes to its diverse chemical properties and potential biological activities.

The synthesis of 3-acetyl-1-(3-chlorophenyl)piperidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for exploring its stereochemical effects on biological systems. Researchers have also employed computational methods, such as density functional theory (DFT), to predict the compound's electronic structure and reactivity, further enhancing our understanding of its chemical behavior.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. The chlorophenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets. For instance, studies have shown that 3-acetyl-1-(3-chlorophenyl)piperidin-2-one exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to act as a chelating agent has been explored in the context of metalloenzyme inhibition, opening new avenues for therapeutic interventions.

The pharmacokinetic properties of 3-acetyl-1-(3-chlorophenyl)piperidin-2-one have been extensively studied using in vitro models. Results indicate that the compound demonstrates reasonable solubility in aqueous media and moderate permeability across biological membranes, which are essential traits for systemic drug delivery. However, further optimization is required to improve its bioavailability and reduce potential toxicity profiles.

From an environmental perspective, the degradation pathways of 3-acetyl-1-(3-chlorophenyl)piperidin-2-one under various conditions have been investigated to assess its ecological impact. Research suggests that the compound undergoes rapid hydrolysis in alkaline environments, minimizing its persistence in natural ecosystems. This information is critical for ensuring sustainable practices in its production and disposal.

In conclusion, 3-acetyl-1-(3-chlorophenyl)piperidin-2-one (CAS No. 2060060-15-1) stands as a versatile molecule with multifaceted applications across chemistry and biology. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for advancing scientific research and developing innovative solutions in pharmaceuticals and beyond.